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Compound of Interest

Compound Name: (S)-Pro-xylane

Cat. No.: B11927455

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-Pro-xylane, chemically known as (S)-Hydroxypropyl tetrahydropyrantriol, is a bioactive C-
glycoside derived from xylose.[1][2][3] It is a key molecule in dermatological and cosmetic
research, primarily recognized for its anti-aging properties. (S)-Pro-xylane functions by
stimulating the biosynthesis of glycosaminoglycans (GAGs) and proteoglycans within the skin's
extracellular matrix (ECM).[1][3][4] Specifically, it promotes the production of hyaluronic acid
and collagen, which are crucial for maintaining skin elasticity, hydration, and structural integrity.
[1][2][5] Proper solubilization of this compound is a critical first step for accurate and
reproducible results in various in vitro and in vivo biological assays. This document provides
detailed protocols and data for effectively dissolving (S)-Pro-xylane for research applications.

Physicochemical Properties and Solubility Data

(S)-Pro-xylane is a white to off-white solid powder.[6] It is a water-soluble molecule, a
characteristic that facilitates its incorporation into various aqueous-based formulations for
biological studies.[7][8] The following tables summarize its solubility in common laboratory
solvents and complex formulations.

Table 1: Solubility in Standard Solvents
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Concentration

Molar

Solvent Concentration Notes
(mg/mL)
(mM)
Requires sonication to
Water 100 mg/mL 520.26 mM achieve complete
dissolution.[1][6]
Requires sonication.
Use newly opened
DMSO 250 mg/mL 1300.66 mM o
DMSO as itis
hygroscopic.[1][6][9]
Requires sonication.
PBS 100 mg/mL 520.26 mM

[6]

Table 2: Solubility in Complex Formulations for In Vivo or Specific In Vitro Use

Formulation
Composition (v/v)

Achievable
Concentration

Molar
Concentration
(mM)

Notes

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline

> 2.08 mg/mL

=2 10.82 mM

Prepare by adding
solvents sequentially.
The final solution is
clear.[6][9][10]

10% DMSO, 90%
(20% SBE-B-CD in

Saline)

> 2.08 mg/mL

> 10.82 mM

Prepare by adding the
DMSO stock to the
SBE-[-CD solution.
The final solution is
clear.[6][10][11]

10% DMSO, 90%
Corn Ol

> 2.08 mg/mL

>10.82 mM

Prepare by adding the
DMSO stock to the
corn oil. The final

solution is clear.[6][10]
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(Note: Molar concentrations calculated based on a molecular weight of 192.21 g/mol for (S)-
Pro-xylane.)[3][6]

Experimental Protocols for Solubilization

Proper technique is essential to ensure (S)-Pro-xylane is fully dissolved and stable in solution,
preventing precipitation during experiments.

Experimental Workflow for Solubilization™ dot

Click to download full resolution via product page

Caption: Signaling pathway of (S)-Pro-xylane in the skin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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assays]|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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